Cas no 2172134-25-5 (12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane)

12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane structure
2172134-25-5 structure
Product Name:12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane
CAS No:2172134-25-5
MF:C13H25N3O2
MW:255.356503248215
CID:6592882
PubChem ID:165530542
Update Time:2025-05-21

12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane Chemical and Physical Properties

Names and Identifiers

    • 12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane
    • 2172134-25-5
    • EN300-1280610
    • 12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
    • Inchi: 1S/C13H25N3O2/c1-16-6-2-3-13(4-7-16)15-9-12(11-18-13)10-17-8-5-14-12/h14-15H,2-11H2,1H3
    • InChI Key: OTMQEELRQIOLIY-UHFFFAOYSA-N
    • SMILES: O1CC2(COCCN2)CNC21CCN(C)CCC2

Computed Properties

  • Exact Mass: 255.19467705g/mol
  • Monoisotopic Mass: 255.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 45.8Ų

12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1280610-0.05g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
0.05g
$1682.0 2023-06-07
Enamine
EN300-1280610-0.1g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
0.1g
$1761.0 2023-06-07
Enamine
EN300-1280610-0.25g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
0.25g
$1841.0 2023-06-07
Enamine
EN300-1280610-0.5g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
0.5g
$1922.0 2023-06-07
Enamine
EN300-1280610-1.0g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
1g
$2002.0 2023-06-07
Enamine
EN300-1280610-2.5g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
2.5g
$3925.0 2023-06-07
Enamine
EN300-1280610-5.0g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
5g
$5807.0 2023-06-07
Enamine
EN300-1280610-10.0g
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
10g
$8611.0 2023-06-07
Enamine
EN300-1280610-50mg
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
50mg
$1682.0 2023-10-01
Enamine
EN300-1280610-100mg
12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.6^{9}.2^{6}]heptadecane
2172134-25-5
100mg
$1761.0 2023-10-01

Additional information on 12-methyl-4,8-dioxa-1,12,16-triazadispiro5.2.6^{9}.2^{6}heptadecane

Comprehensive Overview of 12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.69.26]heptadecane (CAS No. 2172134-25-5)

In the realm of advanced organic chemistry, 12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.69.26]heptadecane (CAS No. 2172134-25-5) stands out as a structurally unique and functionally versatile compound. Its intricate molecular architecture, featuring a dispiro core with triaza and dioxa heterocycles, has garnered significant attention in pharmaceutical and materials science research. This compound exemplifies the growing trend toward complex heterocyclic systems in drug discovery, particularly in the development of neurologically active compounds and molecular scaffolds for targeted therapies.

The compound's spirocyclic framework contributes to its remarkable three-dimensionality, a property highly sought after in modern medicinal chemistry. Researchers are particularly interested in how the 12-methyl substitution and 4,8-dioxa moieties influence its pharmacokinetic profile. Current studies suggest potential applications in central nervous system (CNS) drug development, aligning with the pharmaceutical industry's focus on blood-brain barrier penetration and receptor specificity. These characteristics make it a subject of intense investigation in the context of neurodegenerative disease research, a field experiencing exponential growth due to aging populations worldwide.

From a synthetic chemistry perspective, the construction of dispiro[5.2.69.26]heptadecane systems represents a significant challenge that has spurred innovation in cascade reactions and tandem cyclization methodologies. The compound's CAS No. 2172134-25-5 serves as a crucial identifier in chemical databases, facilitating research into its structure-activity relationships and potential biological targets. Recent publications have highlighted its relevance to fragment-based drug design, where its rigid yet functionalized structure offers unique vectors for molecular optimization.

The triaza component of this molecule has drawn parallels to known enzyme inhibitors, prompting investigations into its potential as a catalytic site binder or allosteric modulator. Computational chemistry studies utilizing molecular docking simulations have revealed interesting interactions with various protein targets, though these findings require experimental validation. This aligns with current industry trends toward in silico screening methods to accelerate drug discovery pipelines while reducing development costs.

Material scientists have also explored applications of this compound beyond pharmaceuticals. Its spirocyclic ether-amine structure suggests potential utility in advanced polymer systems, particularly as a building block for high-performance materials with tailored mechanical and thermal properties. The dioxa segments may contribute to oxygen permeability, making derivatives potentially valuable in membrane technology and gas separation applications - areas of increasing importance in environmental and energy-related technologies.

Analytical characterization of 12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.69.26]heptadecane presents unique challenges due to its complex stereochemistry. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically employed to confirm its structure and purity. These analytical hurdles reflect broader challenges in the characterization of spirocyclic compounds, a topic of considerable discussion in modern chemical analysis forums and publications.

The safety profile and toxicological aspects of this compound remain areas of active research, with preliminary studies indicating favorable in vitro stability under physiological conditions. This characteristic, combined with its structural novelty, positions it as an attractive candidate for further preclinical evaluation. The compound's development trajectory mirrors the pharmaceutical industry's increasing emphasis on first-in-class therapeutics with novel mechanisms of action.

Patent literature reveals growing intellectual property activity surrounding dispiroheterocyclic compounds in general, with specific claims emerging for derivatives of 2172134-25-5. This legal landscape reflects the compound's perceived commercial potential and the competitive nature of innovative drug development. Researchers and industry professionals frequently search for information on its synthetic routes, derivatization strategies, and potential therapeutic indications, indicating strong market interest.

Environmental fate studies of 12-methyl-4,8-dioxa-1,12,16-triazadispiro[5.2.69.26]heptadecane are limited but crucial, given increasing regulatory scrutiny of persistent organic compounds. Preliminary biodegradation data suggest moderate environmental persistence, prompting research into green chemistry approaches for its synthesis and sustainable disposal methods. These considerations align with the chemical industry's broader shift toward environmentally benign processes and green pharmaceuticals.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2172134-25-5 as research uncovers new aspects of its chemical behavior and biological activity. Its development exemplifies the convergence of computational design, advanced synthesis, and biological screening that characterizes contemporary drug discovery. As with many complex heterocycles, its ultimate value may lie not just as a final active ingredient, but as a versatile intermediate enabling the creation of diverse therapeutic candidates addressing unmet medical needs.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd